Cas no 3288-52-6 (methyl 2-cyano-3-oxobutanoate)

• Product Name: methyl 2-cyano-3-oxobutanoate
• CAS No: 3288-52-6
• MF: C₆H₇NO₃
• MW: 141.124681711197
• MDL: MFCD22689506
• CID: 917359
• PubChem ID: 53436956
• Update Time: 2025-04-24

methyl 2-cyano-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• methyl acetylcyanoacetate
• methyl 2-cyano-3-oxobutanoate
• methyl2-cyano-3-oxobutanoate
• CS-0187473
• 3288-52-6
• STL373263
• AKOS015998016
• BBL033333
• Butanoic acid, 2-cyano-3-oxo-, methyl ester
• MFCD22689506
• DTXSID60700978
• VS-11984
• ALBB-022607

• MDL： MFCD22689506
• Inchi： 1S/C6H7NO3/c1-4(8)5(3-7)6(9)10-2/h5H,1-2H3
• InChI Key： RJEUAEFRQVZQJY-UHFFFAOYSA-N
• SMILES： O(C)C(C(C#N)C(C)=O)=O

Computed Properties

• Exact Mass: 141.042593085g/mol
• Monoisotopic Mass: 141.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives

Additional information on methyl 2-cyano-3-oxobutanoate

Exploring Methyl Acetylcyanoacetate (CAS No. 3288-52-6): Properties, Applications, and Market Insights

Methyl acetylcyanoacetate (CAS No. 3288-52-6) is a versatile organic compound with a wide range of applications in pharmaceuticals, agrochemicals, and specialty chemicals. Known for its unique chemical structure, this ester derivative of cyanoacetic acid plays a crucial role in synthetic chemistry. The compound's molecular formula is C6H7NO3, and it is often referred to by its synonyms, such as methyl 2-cyano-3-oxobutanoate or acetylcyanoacetic acid methyl ester. Its ability to act as a building block in organic synthesis makes it highly valuable in research and industrial applications.

One of the key properties of methyl acetylcyanoacetate is its reactivity, which stems from the presence of both cyano and acetyl functional groups. These groups enable it to participate in various chemical reactions, including condensation, alkylation, and cyclization. Researchers often utilize this compound in the synthesis of heterocyclic compounds, which are essential in drug development. For instance, it is a precursor in the production of pyrimidine and pyridine derivatives, which are common scaffolds in many pharmaceutical agents.

In recent years, the demand for methyl acetylcyanoacetate has grown significantly due to its role in the development of novel antiviral and anticancer drugs. With the global focus on healthcare and disease prevention, this compound has gained attention for its potential in creating next-generation therapeutics. Additionally, its application in agrochemicals has made it a sought-after ingredient in the formulation of pesticides and herbicides, addressing the increasing need for sustainable farming solutions.

The synthesis of methyl acetylcyanoacetate typically involves the reaction of cyanoacetic acid with methyl alcohol in the presence of a catalyst. This process yields a high-purity product suitable for industrial use. Manufacturers often emphasize the importance of quality control, as impurities can affect the compound's performance in downstream applications. Advanced analytical techniques, such as HPLC and GC-MS, are employed to ensure the compound meets the required specifications.

From a market perspective, the methyl acetylcyanoacetate industry is witnessing steady growth, driven by its expanding applications in pharmaceuticals and agrochemicals. Regions such as North America, Europe, and Asia-Pacific are key players in the production and consumption of this compound. Companies are investing in research to explore new uses for methyl acetylcyanoacetate, particularly in the field of green chemistry, where sustainable and eco-friendly processes are prioritized.

For researchers and industry professionals, understanding the safety and handling of methyl acetylcyanoacetate is crucial. While it is not classified as a hazardous material, proper storage conditions—such as keeping it in a cool, dry place away from direct sunlight—are recommended to maintain its stability. Material Safety Data Sheets (MSDS) provide detailed guidelines for safe usage, ensuring compliance with regulatory standards.

In conclusion, methyl acetylcyanoacetate (CAS No. 3288-52-6) is a compound of significant interest due to its diverse applications and growing market demand. Its role in drug discovery, agrochemical innovation, and specialty chemical synthesis underscores its importance in modern chemistry. As research continues to uncover new possibilities, this compound is poised to remain a key player in the chemical industry.